Cas no 868377-24-6 (3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868377-24-6
• MF: C₂₁H₂₀N₂O₅S
• MW: 412.458904266357
• CID: 5981501
• PubChem ID: 2151303
• Update Time: 2025-07-17

3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• PBNJOUYUVXYGLI-DQRAZIAOSA-N
• 868377-24-6
• AKOS024611386
• 3,4,5-trimethoxy-N-[(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1816-0270
• SR-01000909214
• 3,4,5-trimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• SR-01000909214-1
• (Z)-3,4,5-trimethoxy-N-(4-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C21H20N2O5S/c1-6-10-23-18-14(25-2)8-7-9-17(18)29-21(23)22-20(24)13-11-15(26-3)19(28-5)16(12-13)27-4/h1,7-9,11-12H,10H2,2-5H3/b22-21+
• InChI Key： PBNJOUYUVXYGLI-QURGRASLSA-N
• SMILES： C(/N=C1\N(CC#C)C2=C(OC)C=CC=C2S\1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 412.10929292g/mol
• Monoisotopic Mass: 412.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.9Ų

Additional information on 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Brief on 3,4,5-Trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868377-24-6)

The compound 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868377-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of key cellular pathways, particularly those involved in inflammation and cancer. The presence of the benzothiazole scaffold, coupled with the trimethoxy and propynyl substituents, confers distinct electronic and steric properties that enhance its binding affinity to target proteins. Computational docking studies suggest that the compound interacts with high specificity to the ATP-binding pocket of certain kinases, making it a promising candidate for kinase inhibition.

In vitro assays have demonstrated that 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits significant anti-proliferative activity against a panel of cancer cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistic studies reveal that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-9 and the release of cytochrome c. Additionally, it has been shown to inhibit the NF-κB signaling pathway, thereby attenuating the expression of pro-inflammatory cytokines.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Structural modifications, such as the introduction of fluorine atoms or the replacement of the propynyl group with other alkynyl variants, are currently being explored to enhance its bioavailability and reduce off-target effects. These efforts are supported by advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, which enable the efficient construction of the benzothiazole core.

In conclusion, 3,4,5-trimethoxy-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising scaffold for the development of novel therapeutics targeting inflammation and oncology. Ongoing research is expected to elucidate its full therapeutic potential and pave the way for preclinical development. Future studies should focus on optimizing its drug-like properties and evaluating its efficacy in animal models of disease.